Ethyl 4-(2-(4-oxo-2-((4-sulfamoylphenyl)amino)-4,5-dihydrothiazol-5-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[4-oxo-2-(4-sulfamoylphenyl)imino-1,3-thiazolidin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H20N4O6S2/c1-2-30-19(27)12-3-5-13(6-4-12)22-17(25)11-16-18(26)24-20(31-16)23-14-7-9-15(10-8-14)32(21,28)29/h3-10,16H,2,11H2,1H3,(H,22,25)(H2,21,28,29)(H,23,24,26)
• InChI Key: CYJANLDSVIACKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)NC(=NC3=CC=C(C=C3)S(=O)(=O)N)S2
• Molecular Formula: C20H20N4O6S2
• Molecular Weight: 476.5 g/mol

Description

The compound “Ethyl 4-(2-(4-oxo-2-((4-sulfamoylphenyl)amino)-4,5-dihydrothiazol-5-yl)acetamido)benzoate” is a chemical compound with the molecular formula C20H20N4O6S2. It is a derivative of thiazolidin-4-one, which is a scaffold that has been identified as having significant anticancer activity.

Synthesis Analysis

Thiazolidin-4-one derivatives, such as the compound , have been the subject of extensive research due to their potential as anticancer agents. Various synthetic strategies have been developed to produce these derivatives, including green and nanomaterial-based synthesis routes.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazolidin-4-one scaffold, which is a five-membered heterocycle system containing one nitrogen and one sulfur atom. This scaffold is present in many bioactive compounds and is known to enhance their pharmacological properties.

Chemical Reactions Analysis

The synthesis of thiazolidin-4-one derivatives often involves multicomponent reactions, click reactions, and nano-catalysis. These methods aim to improve the selectivity, purity, and yield of the product, as well as its pharmacokinetic activity.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, thiazolidin-4-one derivatives are generally known for their anticancer activity. They work by inhibiting various enzymes and cell lines, thereby demonstrating their potential as multi-target enzyme inhibitors.

Future Directions

The future of research into thiazolidin-4-one derivatives, including this compound, looks promising. The existing literature reveals that these compounds have shown significant anticancer activities. The goal for future research is to further explore these heterocyclic compounds as possible anticancer agents. This includes developing innovative synthetic strategies, studying their mechanisms of action, and improving their activity.